methyl 1-methylcyclopentanecarboxylate

Specification

• CAS No.: 4630-83-5
• Molecular Formula: C8H14O2
• Molecular Weight: 142.2 g/mol
• IUPAC Name: methyl 1-methylcyclopentane-1-carboxylate
• Standard InChI: InChI=1S/C8H14O2/c1-8(7(9)10-2)5-3-4-6-8/h3-6H2,1-2H3
• Standard InChI Key: SUCGJXDLZCDFRV-UHFFFAOYSA-N
• SMILES: CC1(CCCC1)C(=O)OC
• Canonical SMILES: CC1(CCCC1)C(=O)OC

Introduction

Chemical Structure and Properties

Methyl 1-methylcyclopentanecarboxylate is an organic compound with the molecular formula C8H14O2 and a molecular weight of 142.2 g/mol. The compound's structure features a cyclopentane ring with a methyl group and a methyl carboxylate group both attached to the same carbon atom. This arrangement creates a quaternary carbon center at position 1 of the cyclopentane ring, contributing to the compound's unique chemical behavior and potential reactivity patterns.

The chemical structure can be represented in various formats including:

• SMILES Notation: O=C(OC)C1(C)CCCC1

• InChI: InChI=1S/C8H14O2/c1-8(7(9)10-2)5-3-4-6-8/h3-6H2,1-2H3

• InChI Key: SUCGJXDLZCDFRV-UHFFFAOYSA-N

The compound contains an ester functional group (C=O-O-CH3) which serves as a reactive site for various organic transformations, including hydrolysis, transesterification, and reduction reactions. The presence of the quaternary carbon at position 1 of the cyclopentane ring imparts certain steric constraints that influence the reactivity and stereochemical outcomes of reactions involving this compound.

Structural Comparison

The table below compares key structural features of methyl 1-methylcyclopentanecarboxylate with related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
Methyl 1-methylcyclopentanecarboxylate	C8H14O2	142.2	Cyclopentane ring with quaternary carbon bearing methyl and methyl carboxylate groups
Cyclopentanecarboxylic acid	C6H10O2	114.14	Cyclopentane ring with carboxylic acid group
Methyl cyclopentanecarboxylate	C7H12O2	128.17	Cyclopentane ring with methyl carboxylate group

Nomenclature and Identification

Methyl 1-methylcyclopentanecarboxylate is identified by several names and identification codes in chemical databases and literature. The primary identifiers include:

Registry Information

• CAS Number: 4630-83-5

• MDL Number: MFCD22374940

Synonyms and Alternative Names

Methyl 1-methylcyclopentanecarboxylate is known by several alternative names in chemical literature and databases:

• Methyl 1-methylcyclopentane-1-carboxylate

• Cyclopentanoic acid, 1-methyl, methyl ester

• 1-methylcyclopentane-1-carboxylic acid methyl ester

• 1-methyl-1-cyclopentanecarboxylic acid methyl ester

• Cyclopentanecarboxylic acid, 1-methyl-, methyl ester

• Methyl 1-methylcyclopentanoate

This variety of nomenclature reflects different approaches to naming the compound based on various chemical naming conventions and focuses on different structural features. The IUPAC name emphasizes the carboxylate functionality, while some alternative names highlight the cyclopentane ring as the parent structure.

Manufacturer	Product Number	Packaging	Price (USD)	Updated
Matrix Scientific	080694	500mg	$252	2021-12-16
Matrix Scientific	080694	1g	$315	2021-12-16
AK Scientific	4021AE	500mg	$347	2021-12-16
ChemScene	CS-0089153	1g	$715	2021-12-16

The relatively high prices for small quantities suggest that methyl 1-methylcyclopentanecarboxylate is primarily produced for specialized research applications rather than industrial-scale processes.

Estimated Delivery Times

Some suppliers provide estimated delivery timeframes for this compound:

Product	Purity	Estimated Delivery
Methyl 1-methylcyclopentanecarboxylate	95%	April 22, 2025
Methyl 1-methylcyclopentane-1-carboxylate	95+%	May 2, 2025

This information suggests that the compound is produced on demand rather than kept in large inventories, further indicating its specialized nature in the chemical market.